Cas no 103614-74-0 (Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester)
103614-74-0 structure
Product Name:Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester
CAS No:103614-74-0
MF:C13H19NO3S
MW:269.359862565994
CID:95941
PubChem ID:71333033
Update Time:2025-04-18
Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester
- S-[4-(4-hydroxyphenoxy)butyl] N,N-dimethylcarbamothioate
- S-[4-(4-Hydroxyphenoxy)butyl] dimethylcarbamothioate
- DTXSID60761362
- 103614-74-0
-
- Inchi: 1S/C13H19NO3S/c1-14(2)13(16)18-10-4-3-9-17-12-7-5-11(15)6-8-12/h5-8,15H,3-4,9-10H2,1-2H3
- InChI Key: ZIMKJZYUIGEGCV-UHFFFAOYSA-N
- SMILES: S(C(N(C)C)=O)CCCCOC1C=CC(=CC=1)O
Computed Properties
- Exact Mass: 269.10856464g/mol
- Monoisotopic Mass: 269.10856464g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 7
- Complexity: 240
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 75.1Ų
Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester Related Literature
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
103614-74-0 (Carbamothioic acid, dimethyl-, S-[4-(4-hydroxyphenoxy)butyl] ester) Related Products
- 62850-32-2(Fenothiocarb (~90%))
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk